Cas no 1842396-18-2 (Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate)

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate is a boronic ester derivative of picolinate, widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitated by the sterically hindered dioxaborolane group, and compatibility with a broad range of functional groups. The methyl ester moiety enhances solubility in organic solvents, simplifying handling and purification. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boron incorporation is required for constructing complex heterocyclic frameworks. Its reliable reactivity and shelf stability make it a preferred choice for targeted C-C bond formation in medicinal chemistry applications.
Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate structure
1842396-18-2 structure
Product Name:Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
CAS No:1842396-18-2
MF:C14H20BNO4
MW:277.12390422821
MDL:MFCD18723839
CID:4623375
PubChem ID:127263275
Update Time:2025-05-27

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
    • Methyl 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
    • 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methyl ester
    • SB34605
    • METHYL 5-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-2-CARBOXYLATE
    • (2-(METHOXYCARBONYL)-5-METHYLPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • MDL: MFCD18723839
    • Inchi: 1S/C14H20BNO4/c1-9-8-16-11(12(17)18-6)7-10(9)15-19-13(2,3)14(4,5)20-15/h7-8H,1-6H3
    • InChI Key: KEDILZBYBRJVSA-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC(C(=O)OC)=NC=C2C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 369
  • Topological Polar Surface Area: 57.6

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0194P-100mg
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Chemenu
CM430454-100mg
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
1842396-18-2 95%+
100mg
$573 2022-09-01
Chemenu
CM430454-250mg
methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
1842396-18-2 95%+
250mg
$804 2022-09-01
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